Cas no 1190071-54-5 (2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine)

• Product Name: 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine
• CAS No: 1190071-54-5
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• MDL: MFCD28805535
• CID: 5036138
• Update Time: 2025-06-15

2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine
• 2-chloro-4-(3-isopropyl-1H-pyrazol-4-yl)-pyrimidine
• AM85005
• 2-Chloro-4-[3-(propan-2-yl)-1H-pyrazol-4-yl]pyrimidine
• 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine

• MDL： MFCD28805535
• Inchi： 1S/C10H11ClN4/c1-6(2)9-7(5-13-15-9)8-3-4-12-10(11)14-8/h3-6H,1-2H3,(H,13,15)
• InChI Key： PTKUSEGRYOOZDC-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C2C=NNC=2C(C)C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5

Additional information on 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine

Professional Introduction to 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine (CAS No. 1190071-54-5)

2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine, a compound with the chemical identifier CAS No. 1190071-54-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The molecular structure of 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine consists of a pyrimidine core substituted with a chloro group at the 2-position and a 5-isopropylpyrazole moiety at the 4-position, which contributes to its unique chemical properties and biological activities.

The pyrimidine scaffold is a fundamental motif in many bioactive molecules, playing a crucial role in the development of antiviral, anticancer, and antimicrobial agents. The introduction of a chloro group at the 2-position enhances the electrophilicity of the molecule, making it a valuable intermediate in synthetic chemistry. Furthermore, the presence of the 5-isopropylpyrazole substituent adds another layer of complexity, influencing both the electronic and steric properties of the compound. This structural arrangement has been strategically designed to optimize interactions with biological targets, thereby increasing the potential for therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced pharmacological profiles. The combination of pyrimidine and pyrazole rings has been particularly fruitful, leading to the discovery of several promising drug candidates. For instance, derivatives of this class have shown significant promise in inhibiting kinases and other enzymes involved in cancer progression. The 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine structure is no exception, demonstrating potent activity against various disease-related targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro group at the 2-position allows for further functionalization through nucleophilic substitution reactions, enabling chemists to tailor the molecule for specific biological activities. This flexibility has been exploited in several research endeavors aimed at developing new antiviral agents. Preliminary studies have indicated that derivatives of 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine exhibit inhibitory effects on viral proteases, making them attractive candidates for further development.

The incorporation of the 5-isopropylpyrazole moiety also contributes to the compound's overall potency and selectivity. Pyrazole derivatives are known for their ability to modulate enzyme activity through precise interactions with active sites. In particular, this substituent has been shown to enhance binding affinity by filling hydrophobic pockets and forming critical hydrogen bonds. These interactions are essential for achieving high efficacy while minimizing off-target effects, which is a critical consideration in drug development.

The pharmacological properties of 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine have been extensively studied in recent literature. Several research groups have reported on its activity against various kinases, including those overexpressed in cancer cells. These kinases are often involved in signal transduction pathways that drive cell proliferation and survival, making them ideal targets for therapeutic intervention. The compound's ability to inhibit these enzymes has led to its evaluation in preclinical models of cancer, where it has demonstrated encouraging results.

In addition to its antineoplastic potential, this compound has also shown promise in other therapeutic areas. For example, it has been investigated for its antimicrobial properties, where it exhibits activity against resistant strains of bacteria. This broad spectrum of activity makes it an intriguing candidate for further exploration in combination therapies aimed at overcoming multidrug resistance.

The synthetic route to CAS No. 1190071-54-5, or more accurately 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-yl)pyrimidine, involves a series of well-established organic transformations that highlight its accessibility and scalability. Starting from commercially available precursors such as halogenated pyrimidines and isopropylation reagents, chemists can efficiently construct the desired molecule with high yield and purity. This ease of synthesis makes it an attractive building block for medicinal chemists seeking to develop novel compounds.

The growing body of evidence supporting the therapeutic potential of this class of compounds underscores their importance in modern drug discovery. The structural features that define CAS No. 1190071-54-5, particularly the combination of chloro and isopropyl-substituted pyrimidine and pyrazole moieties, contribute to its unique pharmacological profile. These features have been carefully optimized through iterative design processes to maximize efficacy while minimizing toxicity.

In conclusion, 2-Chloro-4-(5-isopropyl-1H-pyrazol-4-y/pyrimidine (CAS No. 1190071-^No._-54-55) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its versatile structure offers numerous opportunities for further development as both an intermediate and an active pharmaceutical ingredient (API). As research continues to uncover new biological targets and mechanisms, compounds like this are poised to play an increasingly important role in addressing some of today's most pressing medical challenges.